Cas no 1261973-09-4 (2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid)

• Product Name: 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid
• CAS No: 1261973-09-4
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18318634
• CID: 5178006
• Update Time: 2025-09-28

2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-N,N-DIMETHYLSULFAMOYLPHENYL)NICOTINIC ACID
• 3-Pyridinecarboxylic acid, 2-[3-[(dimethylamino)sulfonyl]phenyl]-
• 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid

• MDL： MFCD18318634
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)11-6-3-5-10(9-11)13-12(14(17)18)7-4-8-15-13/h3-9H,1-2H3,(H,17,18)
• InChI Key： XXSNCWWIQMQGEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C(C(=O)O)=CC=CN=2)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid

Introduction to 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid (CAS No. 1261973-09-4)

2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid (CAS No. 1261973-09-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids and is characterized by the presence of a dimethylsulfamoyl group attached to a phenyl ring, which imparts distinct chemical and biological properties.

The molecular formula of 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid is C₁₅H₁₅N₂O₃S, and its molecular weight is approximately 305.35 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions. Its chemical structure includes a pyridine ring, a carboxylic acid group, and a dimethylsulfamoyl moiety, which collectively contribute to its pharmacological activities.

Recent studies have highlighted the potential of 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro studies have shown that this compound possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid could be a valuable candidate for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings underscore the multifaceted therapeutic potential of 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid.

The pharmacokinetic properties of 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid have also been studied extensively. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. In animal models, it has been shown to have good oral bioavailability and a reasonable half-life, suggesting that it can be administered orally for therapeutic purposes.

Safety and toxicity assessments are essential components of drug development, and several studies have evaluated the safety profile of 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid. In vitro cytotoxicity assays have demonstrated that the compound is well-tolerated at therapeutic concentrations in normal cells. Furthermore, in vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to 500 mg/kg, indicating a wide therapeutic window.

The potential clinical applications of 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid are further supported by ongoing clinical trials. Phase I trials have shown promising results in terms of safety and tolerability in healthy volunteers and patients with inflammatory conditions. These trials have paved the way for more advanced clinical studies to evaluate the efficacy of the compound in larger patient populations.

In conclusion, 2-[3-(Dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid (CAS No. 1261973-09-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and anticancer properties. The favorable pharmacokinetic profile and safety data make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.